![molecular formula C15H11Cl3N4O2S B4366804 4-chloro-N-[1-(3,4-dichlorobenzyl)-1H-1,2,4-triazol-3-yl]benzenesulfonamide](/img/structure/B4366804.png)
4-chloro-N-[1-(3,4-dichlorobenzyl)-1H-1,2,4-triazol-3-yl]benzenesulfonamide
Overview
Description
4-chloro-N-[1-(3,4-dichlorobenzyl)-1H-1,2,4-triazol-3-yl]benzenesulfonamide is a chemical compound that has gained significant interest in scientific research due to its potential applications in various fields.
Mechanism of Action
The mechanism of action of 4-chloro-N-[1-(3,4-dichlorobenzyl)-1H-1,2,4-triazol-3-yl]benzenesulfonamide is not fully understood. However, it is believed to inhibit the activity of dihydropteroate synthase, an enzyme involved in the biosynthesis of folate. This inhibition leads to the depletion of folate levels in microorganisms, ultimately resulting in their death.
Biochemical and Physiological Effects
Studies have shown that 4-chloro-N-[1-(3,4-dichlorobenzyl)-1H-1,2,4-triazol-3-yl]benzenesulfonamide has a low toxicity profile and does not have any significant effects on mammalian cells. However, it has been shown to have adverse effects on aquatic organisms, indicating the need for further investigation before its widespread use.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 4-chloro-N-[1-(3,4-dichlorobenzyl)-1H-1,2,4-triazol-3-yl]benzenesulfonamide in lab experiments is its broad-spectrum antimicrobial activity. This makes it a useful tool for investigating the mechanisms of action of various microorganisms. However, its low solubility in water and organic solvents can make it challenging to use in certain experiments.
Future Directions
There are several future directions for the research on 4-chloro-N-[1-(3,4-dichlorobenzyl)-1H-1,2,4-triazol-3-yl]benzenesulfonamide. One potential area of investigation is the development of new drugs based on its antimicrobial properties. Additionally, further research is needed to better understand its mechanism of action and its effects on aquatic organisms. Finally, there is a need for the development of new synthesis methods that can improve its solubility and make it easier to use in lab experiments.
Conclusion
In conclusion, 4-chloro-N-[1-(3,4-dichlorobenzyl)-1H-1,2,4-triazol-3-yl]benzenesulfonamide is a chemical compound that has potential applications in various scientific fields. Its broad-spectrum antimicrobial activity and low toxicity profile make it a promising candidate for the development of new drugs. However, further research is needed to fully understand its mechanism of action and its effects on aquatic organisms.
Scientific Research Applications
4-chloro-N-[1-(3,4-dichlorobenzyl)-1H-1,2,4-triazol-3-yl]benzenesulfonamide has been extensively studied for its potential applications in various scientific fields. It has been shown to have antimicrobial, antifungal, and antiparasitic properties, making it a promising candidate for the development of new drugs. Additionally, it has been investigated for its potential use as a herbicide and as a tool for studying the role of sulfonamides in biological systems.
properties
IUPAC Name |
4-chloro-N-[1-[(3,4-dichlorophenyl)methyl]-1,2,4-triazol-3-yl]benzenesulfonamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H11Cl3N4O2S/c16-11-2-4-12(5-3-11)25(23,24)21-15-19-9-22(20-15)8-10-1-6-13(17)14(18)7-10/h1-7,9H,8H2,(H,20,21) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FBIALZDJFJJSIC-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1S(=O)(=O)NC2=NN(C=N2)CC3=CC(=C(C=C3)Cl)Cl)Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H11Cl3N4O2S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
417.7 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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